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Chemical Profile and Class Similarities

Rehmaionoside B is an ionone glycoside found in Rehmannia glutinosa [1]. The table below summarizes its

key characteristics and similar compounds:

Compound Name
Chemical
Class

Molecular
Formula (if
provided)

Key Identifying Information

Rehmaionoside B Ionone
glycoside

C19H34O8 [1] Isomer of Rehmaionoside A [1].

Rehmaionoside A Ionone
glycoside

C19H34O8 [1] An important discriminator between dried
and processed Rehmannia root; isomer

of Rehmaionoside B [1] [2].

Oxyrehmaionoside
B

Scutellarein

compound

C19H34O9 [1] Fragmentation pattern is similar to

scutellarein A/B [1].

Chemical analysis shows that the complexity of processing Rehmannia glutinosa root significantly alters its

chemical profile. With more intensive processing (e.g., multiple cycles of steaming and drying), the types of
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glycoside compounds, including ionone glycosides like Rehmaionoside B, tend to decrease [1].

Reported Pharmacological Mechanisms

While direct comparative pharmacological data is scarce, network pharmacology studies suggest how

Rehmaionoside compounds may function.

A study on sepsis treatment identified Rehmaionoside A as a key active component of Rehmannia glutinosa.

The research predicted its interaction with the target ADAM17 (A Disintegrin And Metalloproteinase 17)

through molecular docking, suggesting a potential role in modulating the immune response in sepsis [3]. The

following diagram illustrates the integrated workflow used in such studies to connect herbal compounds with

disease mechanisms:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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